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Compound of Interest

Compound Name: Silver metaborate

CAS No.: 13465-88-8

Cat. No.: B12650062

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Silver metaborate (AgBO₂) is an inorganic compound that is gaining interest in materials

science and biomedical research. Its properties, primarily driven by the synergistic effects of

silver ions and borate moieties, make it a candidate for applications such as antimicrobial

coatings and photocatalysis. This guide provides a comprehensive overview of the known

properties, hazards, and potential mechanisms of action of silver metaborate, with a focus on

data relevant to research and development.

Chemical and Physical Properties
Silver metaborate is a stable solid under standard conditions. While extensive experimental

data for this specific compound is not widely available, its fundamental properties have been

characterized.

Table 1: Summary of Chemical and Physical Properties of Silver Metaborate
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Property Value Source(s)

CAS Number 13465-88-8 [1]

Molecular Formula AgBO₂ [1][2]

Molecular Weight 150.68 g/mol [1]

Synonyms
Silver borate (Ag(BO₂)),

Metaboric acid silver(I) salt
[1]

Appearance
Typically a white to pale yellow

solid.
[3]

Decomposition Temperature
530 °C, decomposes to silver

(Ag) and boron trioxide (B₂O₃).
[4]

Crystal Structure
Orthorhombic, space group

Pbcn.
[4]

Solubility Generally insoluble in water. [3]

Hazards and Toxicology
A specific Safety Data Sheet (SDS) for silver metaborate (CAS 13465-88-8) is not readily

available. However, data from closely related silver borate compounds, such as Silver(I)

tetraborate, provides insight into the potential hazards. Borates, in general, are classified as

toxic to reproduction.

Disclaimer: The following hazard information is based on related silver borate compounds and

should be used as a precautionary guide. A substance-specific risk assessment is

recommended.

Table 2: GHS Hazard Classification (Based on Silver(I) tetraborate)
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Hazard Class Category Hazard Statement

Reproductive Toxicity 1B
May damage fertility or the

unborn child.[5][6]

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
Very toxic to aquatic life with

long lasting effects.[5]

Toxicological Summary: The primary toxicological concerns associated with silver metaborate
are likely related to both the silver ions and the borate component.

Silver Toxicity: Silver ions can interact with proteins and enzymes in biological systems.[7][8]

While silver has low toxicity in mammals, chronic exposure can lead to argyria, a condition

characterized by a blue-gray discoloration of the skin.[9] Studies on silver nanoparticles have

shown dose-dependent cytotoxicity in various cell lines, including human lung carcinoma

(A549), fibroblasts (NIH-3T3), and hepatocellular carcinoma (Hep-G2) cells.[9][10][11] The

toxicity is influenced by particle size, coating, and the rate of silver ion release.[10] Silver

salts have been shown to be more toxic than their corresponding nanoparticles to human

immune system cell lines (U-937 and HL-60).[12]

Borate Toxicity: Borates are classified as reproductive toxicants.[6] High doses of boric acid

have demonstrated developmental effects on the fetus in animal studies.[13]

Antimicrobial and Photocatalytic Mechanisms
The primary areas of application for silver metaborate are in antimicrobial agents and

photocatalysis. The mechanisms are largely attributed to the properties of silver ions and the

generation of reactive oxygen species.

Antimicrobial Mechanism of Action
The antimicrobial activity of silver-containing compounds, including silver metaborate, is a

multi-faceted process primarily driven by the release of silver ions (Ag⁺).

The proposed antimicrobial signaling pathway involves several key steps:
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Cell Wall and Membrane Interaction: Silver ions, being positively charged, are

electrostatically attracted to the negatively charged bacterial cell wall and membrane. This

interaction can disrupt the cell envelope's integrity.[7][14]

Increased Membrane Permeability: The accumulation of silver ions on the cell surface

increases the permeability of the cytoplasmic membrane, leading to leakage of essential

cellular components.[7]

Inhibition of Cellular Respiration: Silver ions can inhibit respiratory enzymes, disrupting the

electron transport chain and leading to the production of reactive oxygen species (ROS).[15]

Interaction with Biomolecules: Once inside the cell, silver ions can bind to sulfur-containing

proteins and phosphorus-containing compounds like DNA, inhibiting their function and

disrupting DNA replication and protein synthesis.[14][15]

Induction of Oxidative Stress: The generation of ROS, such as hydroxyl radicals, superoxide

anions, and hydrogen peroxide, leads to oxidative stress, causing damage to lipids, proteins,

and DNA.[15]
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Antimicrobial mechanism of silver metaborate.
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Photocatalytic Mechanism
Silver-based materials can act as photocatalysts, degrading organic pollutants under light

irradiation. This activity is enhanced by the localized surface plasmon resonance (LSPR) effect

of silver nanoparticles.

The photocatalytic degradation process can be summarized as follows:

Photon Absorption and Electron Excitation: When silver nanoparticles absorb photons, the

collective oscillation of electrons on the nanoparticle surface (LSPR) is excited. This

generates "hot" electrons.[16][17]

Charge Separation: The high-energy "hot" electrons can be injected into the conduction band

of a supporting semiconductor material (if present) or interact with adsorbed molecules. This

creates an electron-hole pair and promotes charge separation.[16]

Generation of Reactive Oxygen Species (ROS): The excited electrons can react with

adsorbed oxygen molecules to form superoxide radicals (•O₂⁻). The holes can react with

water molecules or hydroxide ions to form hydroxyl radicals (•OH).[16][18]

Degradation of Pollutants: These highly reactive ROS (•O₂⁻ and •OH) are powerful oxidizing

agents that can degrade organic pollutants into simpler, less harmful substances like CO₂

and H₂O.[18]
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Photocatalytic mechanism of silver nanoparticles.
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Experimental Protocols
Detailed experimental protocols for the synthesis and application of silver metaborate are not

extensively published. However, based on general procedures for the synthesis of silver

nanoparticles and other silver borates, the following methodologies can be adapted.

Synthesis of Silver Metaborate Nanoparticles
(Suggested Protocol)
This protocol is a suggested adaptation from general silver nanoparticle synthesis methods and

may require optimization.[19][20][21]

Materials:

Silver nitrate (AgNO₃)

Sodium metaborate (NaBO₂) or a mixture of boric acid and sodium hydroxide.

Deionized water

Optional: Stabilizing agent (e.g., polyvinylpyrrolidone - PVP)

Procedure:

Prepare Precursor Solutions:

Prepare a dilute aqueous solution of silver nitrate (e.g., 0.001 M).

Prepare a dilute aqueous solution of sodium metaborate (e.g., 0.002 M).

Reaction Setup:

In a clean flask, add the sodium metaborate solution.

Place the flask in an ice bath on a magnetic stir plate and stir vigorously.

Addition of Silver Nitrate:
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Slowly add the silver nitrate solution dropwise to the stirring sodium metaborate solution.

The formation of a colloidal suspension, often indicated by a color change (e.g., to yellow),

suggests the formation of silver-containing nanoparticles.

Stabilization (Optional):

If a stabilizing agent is used, it can be added to the borate solution before the addition of

silver nitrate or to the final colloidal suspension.

Characterization:

The resulting nanoparticles can be characterized using UV-Vis spectroscopy to identify the

surface plasmon resonance peak, and Transmission Electron Microscopy (TEM) to

determine size and morphology.
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Suggested workflow for silver metaborate nanoparticle synthesis.

In Vitro Cytotoxicity Assay (MTT Assay)
This is a general protocol to assess the cytotoxicity of silver metaborate on a mammalian cell

line.[9][22]

Materials:

Mammalian cell line (e.g., A549, NIH-3T3)
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Cell culture medium and supplements

Silver metaborate stock solution/suspension

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO, isopropanol with HCl)

96-well plates

Plate reader

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Treatment: Prepare serial dilutions of the silver metaborate suspension in the cell culture

medium. Remove the old medium from the cells and add the medium containing different

concentrations of silver metaborate. Include untreated control wells.

Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with

active mitochondria will reduce the yellow MTT to purple formazan crystals.

Solubilization: Remove the MTT-containing medium and add a solubilization buffer to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the wells at a specific wavelength

(e.g., 570 nm) using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The

IC₅₀ value (the concentration that inhibits 50% of cell growth) can be determined from the

dose-response curve.

Conclusion
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Silver metaborate (CAS 13465-88-8) is a compound with significant potential, particularly in

the development of novel antimicrobial and photocatalytic materials. While specific data on this

compound is limited, by drawing parallels with other silver borates and silver nanoparticles, a

clearer picture of its properties and mechanisms can be formed. Further research is needed to

fully elucidate its toxicological profile, optimize synthesis protocols, and explore its full range of

applications in drug development and materials science. Researchers should proceed with

caution, adhering to safety guidelines for both silver compounds and reproductive toxicants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.mdpi.com/2036-7481/16/6/110
https://www.mdpi.com/2036-7481/16/6/110
https://www.researchgate.net/publication/396885029_PHOTOCATALYTIC_MECHANISMS_OF_SILVER_NANOPARTICLES_IN_DEGRADATION_OF_ORGANIC_DYESA_NANOPHYSICS_PERSPECTIVE
https://www.researchgate.net/publication/362679149_Silver_based_photocatalysts_in_emerging_applications
https://www.researchgate.net/figure/Mechanism-of-photocatalytic-activity-of-silver-nanoparticles-for-degradation-of-methyl_fig3_353596429
https://www.protocols.io/view/synthesis-of-silver-nanoparticles-q26g7yywkgwz/v2
https://education.mrsec.wisc.edu/synthesis-of-silver-nanoparticles-nabh4/
https://education.mrsec.wisc.edu/synthesis-of-silver-nanoparticles-nabh4/
https://www.thebiomics.com/storage/tb/files/document/Session-I-Silver-nanoparticle-synthesis-protocol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3558200/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3558200/
https://www.benchchem.com/product/b12650062/docs#in-depth-technical-guide-silver-metaborate-cas-13465-88-8
https://www.benchchem.com/product/b12650062/docs#in-depth-technical-guide-silver-metaborate-cas-13465-88-8
https://www.benchchem.com/product/b12650062/docs#in-depth-technical-guide-silver-metaborate-cas-13465-88-8
https://www.benchchem.com/product/b12650062/docs#in-depth-technical-guide-silver-metaborate-cas-13465-88-8
https://www.benchchem.com/product/b12650062?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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